2-Hydroxybutyric acid
2-Hydroxybutyric acid
2-hydroxybutyric acid is a hydroxybutyric acid having a single hydroxyl group located at position 2; urinary secretion of 2-hydroxybutyric acid is increased with alcohol ingestion or vigorous physical exercise and is associated with lactic acidosis and ketoacidosis in humans and diabetes in animals. It has a role as a human metabolite and an algal metabolite. It is a hydroxybutyric acid and a 2-hydroxy monocarboxylic acid. It derives from a butyric acid. It is a conjugate acid of a 2-hydroxybutyrate.
(+/-)alpha-hydoxy butyric acid, also known as 2-hydroxybutanoic acid or alpha-hydroxybutyrate, belongs to the class of organic compounds known as alpha hydroxy acids and derivatives. These are organic compounds containing a carboxylic acid substituted with a hydroxyl group on the adjacent carbon (+/-)alpha-hydoxy butyric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa) (+/-)alpha-hydoxy butyric acid has been found in human prostate tissue, and has also been detected in most biofluids, including blood, feces, sweat, and saliva. Within the cell, (+/-)alpha-hydoxy butyric acid is primarily located in the cytoplasm (+/-)alpha-hydoxy butyric acid exists in all eukaryotes, ranging from yeast to humans. In humans, (+/-)alpha-hydoxy butyric acid is involved in the propanoate metabolism pathway (+/-)alpha-hydoxy butyric acid is also involved in a few metabolic disorders, which include the methylmalonic aciduria due to cobalamin-related disorders pathway, the malonic aciduria pathway, and malonyl-CoA decarboxylase deficiency (+/-)alpha-hydoxy butyric acid has been found to be associated with several diseases known as dihydrolipoamide dehydrogenase deficiency and schizophrenia; (+/-)alpha-hydoxy butyric acid has also been linked to the inborn metabolic disorders including pyruvate dehydrogenase deficiency.
(+/-)alpha-hydoxy butyric acid, also known as 2-hydroxybutanoic acid or alpha-hydroxybutyrate, belongs to the class of organic compounds known as alpha hydroxy acids and derivatives. These are organic compounds containing a carboxylic acid substituted with a hydroxyl group on the adjacent carbon (+/-)alpha-hydoxy butyric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa) (+/-)alpha-hydoxy butyric acid has been found in human prostate tissue, and has also been detected in most biofluids, including blood, feces, sweat, and saliva. Within the cell, (+/-)alpha-hydoxy butyric acid is primarily located in the cytoplasm (+/-)alpha-hydoxy butyric acid exists in all eukaryotes, ranging from yeast to humans. In humans, (+/-)alpha-hydoxy butyric acid is involved in the propanoate metabolism pathway (+/-)alpha-hydoxy butyric acid is also involved in a few metabolic disorders, which include the methylmalonic aciduria due to cobalamin-related disorders pathway, the malonic aciduria pathway, and malonyl-CoA decarboxylase deficiency (+/-)alpha-hydoxy butyric acid has been found to be associated with several diseases known as dihydrolipoamide dehydrogenase deficiency and schizophrenia; (+/-)alpha-hydoxy butyric acid has also been linked to the inborn metabolic disorders including pyruvate dehydrogenase deficiency.
Brand Name:
Vulcanchem
CAS No.:
600-15-7
VCID:
VC20859274
InChI:
InChI=1S/C4H8O3/c1-2-3(5)4(6)7/h3,5H,2H2,1H3,(H,6,7)
SMILES:
CCC(C(=O)O)O
Molecular Formula:
C4H8O3
Molecular Weight:
104.1 g/mol
2-Hydroxybutyric acid
CAS No.: 600-15-7
Cat. No.: VC20859274
Molecular Formula: C4H8O3
Molecular Weight: 104.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-hydroxybutyric acid is a hydroxybutyric acid having a single hydroxyl group located at position 2; urinary secretion of 2-hydroxybutyric acid is increased with alcohol ingestion or vigorous physical exercise and is associated with lactic acidosis and ketoacidosis in humans and diabetes in animals. It has a role as a human metabolite and an algal metabolite. It is a hydroxybutyric acid and a 2-hydroxy monocarboxylic acid. It derives from a butyric acid. It is a conjugate acid of a 2-hydroxybutyrate. (+/-)alpha-hydoxy butyric acid, also known as 2-hydroxybutanoic acid or alpha-hydroxybutyrate, belongs to the class of organic compounds known as alpha hydroxy acids and derivatives. These are organic compounds containing a carboxylic acid substituted with a hydroxyl group on the adjacent carbon (+/-)alpha-hydoxy butyric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa) (+/-)alpha-hydoxy butyric acid has been found in human prostate tissue, and has also been detected in most biofluids, including blood, feces, sweat, and saliva. Within the cell, (+/-)alpha-hydoxy butyric acid is primarily located in the cytoplasm (+/-)alpha-hydoxy butyric acid exists in all eukaryotes, ranging from yeast to humans. In humans, (+/-)alpha-hydoxy butyric acid is involved in the propanoate metabolism pathway (+/-)alpha-hydoxy butyric acid is also involved in a few metabolic disorders, which include the methylmalonic aciduria due to cobalamin-related disorders pathway, the malonic aciduria pathway, and malonyl-CoA decarboxylase deficiency (+/-)alpha-hydoxy butyric acid has been found to be associated with several diseases known as dihydrolipoamide dehydrogenase deficiency and schizophrenia; (+/-)alpha-hydoxy butyric acid has also been linked to the inborn metabolic disorders including pyruvate dehydrogenase deficiency. |
|---|---|
| CAS No. | 600-15-7 |
| Molecular Formula | C4H8O3 |
| Molecular Weight | 104.1 g/mol |
| IUPAC Name | 2-hydroxybutanoic acid |
| Standard InChI | InChI=1S/C4H8O3/c1-2-3(5)4(6)7/h3,5H,2H2,1H3,(H,6,7) |
| Standard InChI Key | AFENDNXGAFYKQO-UHFFFAOYSA-N |
| SMILES | CCC(C(=O)O)O |
| Canonical SMILES | CCC(C(=O)O)O |
| Melting Point | 44.2 °C 44.2°C |
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